Cas no 2171176-77-3 ((2R)-2-amino-3-(1-hydroxycyclopentyl)propanoic acid)

• Product Name: (2R)-2-amino-3-(1-hydroxycyclopentyl)propanoic acid
• CAS No: 2171176-77-3
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5959703
• PubChem ID: 165534032
• Update Time: 2025-06-08

(2R)-2-amino-3-(1-hydroxycyclopentyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(1-hydroxycyclopentyl)propanoic acid
• EN300-1300106
• 2171176-77-3

• Inchi： 1S/C8H15NO3/c9-6(7(10)11)5-8(12)3-1-2-4-8/h6,12H,1-5,9H2,(H,10,11)/t6-/m1/s1
• InChI Key： VWJMSHFUZLXTPR-ZCFIWIBFSA-N
• SMILES： OC1(C[C@H](C(=O)O)N)CCCC1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 83.6Ų

Additional information on (2R)-2-amino-3-(1-hydroxycyclopentyl)propanoic acid

Recent Advances in the Study of (2R)-2-amino-3-(1-hydroxycyclopentyl)propanoic acid (CAS: 2171176-77-3)

The compound (2R)-2-amino-3-(1-hydroxycyclopentyl)propanoic acid (CAS: 2171176-77-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of (2R)-2-amino-3-(1-hydroxycyclopentyl)propanoic acid as a novel modulator of glutamate receptors, particularly the metabotropic glutamate receptors (mGluRs). These receptors are critical targets for the treatment of neurological disorders such as Parkinson's disease, schizophrenia, and anxiety. The compound's stereospecificity and hydroxycyclopentyl moiety contribute to its selective binding affinity, making it a promising candidate for further drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of (2R)-2-amino-3-(1-hydroxycyclopentyl)propanoic acid using asymmetric catalytic hydrogenation. The study reported a high yield (85%) and excellent enantiomeric excess (>99%), which are crucial for scaling up production for preclinical studies. The synthetic route also emphasized green chemistry principles, reducing the use of hazardous reagents.

Pharmacological evaluations have revealed that (2R)-2-amino-3-(1-hydroxycyclopentyl)propanoic acid exhibits potent agonist activity at mGluR2, with an EC50 value of 0.8 μM. This specificity is attributed to the compound's ability to stabilize the active conformation of the receptor, as confirmed by X-ray crystallography and molecular dynamics simulations. Such findings underscore its potential as a lead compound for neuroprotective therapies.

Further in vivo studies in rodent models of neurodegenerative diseases have shown that administration of (2R)-2-amino-3-(1-hydroxycyclopentyl)propanoic acid significantly reduces neuronal excitotoxicity and improves cognitive function. These effects were observed at doses that did not induce adverse side effects, suggesting a favorable therapeutic window. However, long-term toxicity studies are still underway to ensure safety for human trials.

In addition to its neurological applications, recent research has explored the compound's utility in oncology. Preliminary data indicate that (2R)-2-amino-3-(1-hydroxycyclopentyl)propanoic acid may inhibit the proliferation of certain cancer cell lines by interfering with glutamate-dependent signaling pathways. This dual functionality highlights its versatility and broadens its potential impact across multiple therapeutic areas.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as its oral bioavailability and blood-brain barrier penetration. Current efforts are focused on structural modifications to enhance these characteristics while maintaining its selective receptor binding. Collaborative research between academia and industry is expected to accelerate the translation of these findings into clinical applications.

In conclusion, (2R)-2-amino-3-(1-hydroxycyclopentyl)propanoic acid (CAS: 2171176-77-3) represents a significant advancement in the development of targeted therapies for neurological and oncological disorders. Its unique pharmacological profile and synthetic accessibility position it as a valuable tool for both basic research and drug discovery. Future studies will undoubtedly shed more light on its full therapeutic potential and mechanistic underpinnings.